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For Researchers, Scientists, and Drug Development Professionals

Introduction
c-Met, the receptor tyrosine kinase for hepatocyte growth factor (HGF), is a key regulator of cell

growth, motility, and invasion. Dysregulation of the HGF/c-Met signaling pathway is implicated

in the progression of numerous cancers, making it an attractive target for therapeutic

intervention. c-Met-IN-15 is a small molecule inhibitor of c-Met kinase activity. These

application notes provide detailed protocols for in vitro assays to characterize the activity of c-
Met-IN-15, including a biochemical kinase assay, a cellular phosphorylation assay, and a cell

viability assay.

c-Met Signaling Pathway
The binding of HGF to the c-Met receptor induces receptor dimerization and

autophosphorylation of key tyrosine residues in the kinase domain. This activation triggers

downstream signaling cascades, primarily the RAS/MAPK and PI3K/AKT pathways, which

promote cell proliferation, survival, and migration.
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Caption: The c-Met signaling pathway and the inhibitory action of c-Met-IN-15.
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Quantitative Data Summary
The following table summarizes the inhibitory activity of compounds structurally related to c-
Met-IN-15.

Assay Type Compound Endpoint IC50 (µM) Reference

Biochemical

Kinase Assay
D2 c-Met 1.3 [1]

Biochemical

Kinase Assay
D25 c-Met 2.2 [1]

Experimental Protocols
Biochemical c-Met Kinase Assay
This assay measures the direct inhibitory effect of c-Met-IN-15 on the enzymatic activity of the

c-Met kinase domain.

Materials:

Recombinant human c-Met kinase domain

Poly (Glu, Tyr) 4:1 peptide substrate

ATP

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20)

c-Met-IN-15

ADP-Glo™ Kinase Assay Kit (Promega) or similar

96-well white plates

Plate reader capable of luminescence detection
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Protocol:

Prepare a serial dilution of c-Met-IN-15 in kinase buffer.

In a 96-well plate, add 5 µL of the diluted inhibitor or vehicle (DMSO) to the appropriate

wells.

Add 10 µL of a solution containing the c-Met kinase and the peptide substrate in kinase

buffer to each well.

Initiate the kinase reaction by adding 10 µL of ATP solution in kinase buffer to each well. The

final ATP concentration should be at or near the Km for c-Met.

Incubate the plate at 30°C for 1 hour.

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay protocol.

Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration.

Cellular c-Met Phosphorylation Assay
This assay determines the ability of c-Met-IN-15 to inhibit HGF-induced c-Met

autophosphorylation in a cellular context.

Materials:

c-Met dependent cancer cell line (e.g., MNNG/HOS, GTL-16, or MKN-45)

Cell culture medium (e.g., RPMI-1640 with 10% FBS)

Hepatocyte Growth Factor (HGF)

c-Met-IN-15

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
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Antibodies: anti-phospho-c-Met (Tyr1234/1235), anti-total-c-Met, and a loading control (e.g.,

anti-GAPDH)

SDS-PAGE and Western blotting equipment

Protocol:

Seed cells in 6-well plates and allow them to adhere overnight.

Starve the cells in a serum-free medium for 16-24 hours.

Pre-treat the cells with various concentrations of c-Met-IN-15 or vehicle (DMSO) for 2 hours.

Stimulate the cells with HGF (e.g., 50 ng/mL) for 15 minutes.

Wash the cells with ice-cold PBS and lyse them with lysis buffer.

Determine the protein concentration of the lysates.

Perform SDS-PAGE and Western blotting to detect the levels of phosphorylated c-Met, total

c-Met, and the loading control.

Quantify the band intensities to determine the inhibition of c-Met phosphorylation.

Cell Viability (MTT) Assay
This assay evaluates the effect of c-Met-IN-15 on the proliferation and viability of c-Met

dependent cancer cells.

Materials:

c-Met dependent cancer cell line

Cell culture medium

c-Met-IN-15

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

96-well plates

Microplate reader capable of absorbance measurement at 570 nm

Protocol:

Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

Treat the cells with a serial dilution of c-Met-IN-15 or vehicle (DMSO).

Incubate the plate for 72 hours at 37°C in a CO2 incubator.

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of solubilization solution to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle-treated control and determine

the IC50 value.

Experimental Workflow
The following diagram illustrates a typical workflow for the in vitro evaluation of a c-Met inhibitor

like c-Met-IN-15.
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Caption: General workflow for in vitro characterization of c-Met-IN-15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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